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Compound of Interest

Compound Name: Cerulenin

Cat. No.: B1668410

This guide provides crucial safety protocols and logistical plans for the handling and disposal of
Cerulenin, tailored for researchers, scientists, and professionals in drug development. The
following procedural instructions are designed to ensure a safe laboratory environment.

Cerulenin is an antifungal antibiotic that acts as an inhibitor of fatty acid synthase.[1][2] While
a valuable tool in research, it is classified as harmful if swallowed and may cause skin, eye,

and respiratory irritation.[3][4][5][6] Adherence to proper safety measures is paramount to
minimize exposure and mitigate risks.

Hazard Identification and Safety Summary

The primary hazards associated with Cerulenin are summarized below.
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Hazard Classification

Description

Precautionary Statements

Acute Oral Toxicity

Category 4: Harmful if
swallowed.[3][4]

P264: Wash hands and skin
thoroughly after handling.[4][7]
P270: Do not eat, drink or
smoke when using this
product.[4][7] P301+P312: IF
SWALLOWED: Call a POISON
CENTER or doctor/physician if
you feel unwell.[4][6] P330:
Rinse mouth.[4][7]

Skin Contact

May cause skin irritation or an

allergic skin reaction.[5][6]

P264: Wash skin thoroughly
after handling.[7]

Eye Contact

May cause eye irritation.[6]

Wear safety glasses with side-
shields.[5][6]

Inhalation

May cause respiratory tract
irritation if dust or aerosol is
formed.[5][6]

Avoid dust formation. Use in a
well-ventilated area or with
appropriate exhaust
ventilation.[3][5][6]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical and should be based on the specific laboratory

procedures being performed.
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Protection Type

Required Equipment

Specifications and Use
Cases

Eye and Face Protection

Safety glasses with side-
shields or safety goggles.[5][6]
[8]

Must conform to EN 166 or
NIOSH standards. Required
for all handling procedures.[6]
A face shield may be

necessary for splash hazards.

[8]

Hand Protection

Nitrile or PVC gloves.[5][6]

Gloves must be inspected
before use. For full and splash
contact, nitrile rubber with a
minimum thickness of 0.11 mm
is recommended.[6]
Contaminated gloves should
be disposed of properly after

use.[6]

Body Protection

Laboratory coat or a chemical-

resistant suit.[6][9]

A lab coat is standard for
handling small quantities. A
complete suit protecting
against chemicals should be
worn when there is a risk of

significant exposure.[6]

Respiratory Protection

Not required under normal use

with adequate ventilation.[3]

If dust or aerosols are
generated, a NIOSH-approved
P95 (US) or P1 (EU EN 143)
particle respirator is necessary.
[6] For higher-level protection,
a respirator with OV/AG/P99
(US) or ABEK-P2 (EU EN 143)
cartridges should be used.[6]

Operational Plan: Step-by-Step Handling Protocol

The following workflow outlines the safe handling of Cerulenin from preparation to disposal.
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Safe Handling Workflow for Cerulenin

1. Preparation

Designate Handling Area
(Fume Hood)

Gather Materials & SDS

Don Appropriate PPE

2. Harwdling

Weigh Solid Cerulenin

Prepare Solution

Perform Experiment

3. Post-HandI‘

'ng & Disposal

4. Safety I:;rocedures

Doff PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

A workflow for the safe handling of Cerulenin.
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Preparation and Engineering Controls

o Ventilation: Always handle solid Cerulenin and its solutions inside a certified chemical fume
hood to ensure adequate ventilation.[3][5]

o Work Area: Designate a specific area for handling Cerulenin to prevent cross-contamination.

» Information: Have the Safety Data Sheet (SDS) readily available for reference.[3]

Handling and Use

» Personal Protective Equipment: Before handling, don the appropriate PPE as specified in the
table above. This includes a lab coat, safety glasses with side-shields, and compatible
gloves.[5][6]

» Weighing: To prevent the generation of dust, handle solid Cerulenin with care. Avoid
creating dust or aerosols.[3][6]

e Preparing Solutions: Cerulenin is soluble in ethanol, acetone, or benzene and slightly
soluble in water.[6][10] When dissolving, add the solvent to the powder slowly to avoid
splashing.

» Use: Avoid contact with skin and eyes during experimental procedures.[6] Do not eat, drink,
or smoke in the handling area.[4]

Spill and Accidental Exposure Protocol
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Situation Procedure

1. Evacuate the immediate area if a large
amount of dust is generated. 2. Wear full PPE,
including respiratory protection if necessary.[5]
3. Cover the spill with an inert absorbent

Spill Cleanup material (e.g., sand or vermiculite).[5] 4.
Carefully sweep up the material and place it into
a suitable, closed container for disposal.[3][5][6]
5. Clean the spill area thoroughly. 6. Prevent

spilled material from entering drains.[5][6]

Immediately wash the affected area with soap
First Aid: Skin Contact and plenty of water.[7] Seek medical advice if

irritation develops.[5]

Rinse immediately and cautiously with plenty of
] ) water for at least 15 minutes.[5][7] Remove
First Aid: Eye Contact )
contact lenses, if present and easy to do.

Continue rinsing and seek medical advice.[5]

Move the person to fresh air.[5][7] If breathing is
First Aid: Inhalation difficult, give oxygen.[7] Seek immediate

medical attention.[5]

Rinse mouth with water.[4][7] Do not induce
First Aid: Ingestion vomiting.[5][7] Call a poison control center or

doctor immediately for treatment advice.[4][7]

Disposal Plan

o Waste Disposal: All Cerulenin waste, including empty containers and contaminated
materials, must be disposed of in accordance with local, state, and federal regulations.[4][5]

o Containers: Collect waste in suitable, closed, and clearly labeled containers.[3][6]

e Procedure: This product, if unaltered by use, may be disposed of by treatment at a permitted
facility or as advised by your local hazardous waste regulatory authority.[5]
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By adhering to these guidelines, researchers can safely handle Cerulenin, minimizing the risk
of exposure and ensuring a secure laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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